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Compound of Interest

Compound Name: Noformicin

CAS No.: 16426-41-8

Cat. No.: B1207004

Get Quote

As drug development increasingly looks toward natural product scaffolds to overcome

antimicrobial and antiviral resistance, revisiting historically significant pharmacophores provides

critical insights. Noformicin (also known as Noformycin), an antiviral antibiotic originally

isolated from the actinomycete Nocardia formica (culture NRRL 2470) 1, represents a

fascinating case study in structure-activity relationship (SAR) design.

This whitepaper provides an in-depth analysis of Noformicin’s chemical architecture, its

mechanism of action as a DNA minor groove binder, and the self-validating experimental

protocols required for its isolation and structural verification.

Chemical Architecture & Physicochemical
Properties
Noformicin is a chiral oligopeptide-like molecule characterized by a highly basic tautomeric 5-

iminoprolyl moiety linked to an amidine side chain 2. The presence of these nitrogen-rich

functional groups dictates its high polarity, basicity, and biological target affinity.
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To facilitate comparative analysis in drug design, the core physicochemical properties of the

biologically active (+)-form are summarized below:

Property Value Causality / Significance

IUPAC Name

(2S)-5-amino-N-(3-amino-3-

iminopropyl)-3,4-dihydro-2H-

pyrrole-2-carboxamide

Defines the precise

stereochemical and functional

group arrangement 3.

Molecular Formula C8H15N5O

High nitrogen-to-carbon ratio

indicates strong hydrogen-

bonding potential.

Molecular Weight 197.24 g/mol
Small molecule profile allows

for rapid cellular penetration 4.

pKa ~ 9.4

Ensures the molecule is

predominantly protonated

(dicationic) at physiological pH

1.

Optical Rotation [α]D25​+8.8∘ (in methanol)

Critical validation metric for the

biologically active enantiomer

1.

Melting Point 263-264 °C (dec)

High melting point of the

dihydrochloride salt reflects

strong ionic crystal lattice

forces 1.

Mechanism of Action: DNA Minor Groove Binding
Noformicin exerts its biological activity by binding to the minor groove of B-DNA, specifically

targeting A-T rich sequences 2. The structural logic behind this interaction is driven by two

factors:

Electrostatic Steering: At physiological pH, the amidine and iminoprolyl groups are

protonated. This dicationic state is electrostatically drawn to the negatively charged

polyphosphate backbone of the DNA.
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Hydrogen Bond Phasing: Quantum chemical and molecular mechanics studies reveal that

the distances between the nitrogen hydrogen-bond donors (N-N1-N4 distances of ~9.05 to

9.26 Å) align almost perfectly with the optimum 9.1 Å required for effective minor groove

binding 5.

Expert Insight: Interestingly, computational modeling indicates that the non-natural enantiomer

of Noformicin may actually bind DNA more effectively than the naturally occurring

stereoisomer 5. This suggests that the biogenetic pathways of Nocardia formica did not evolve

to produce the absolute thermodynamic maximum for DNA binding, leaving room for synthetic

chemists to optimize the scaffold.
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Noformicin (Protonated Amidine)

Electrostatic Attraction to DNA

Minor Groove Insertion (A-T Rich)

H-Bonding (N-N1-N4 distances ~9.1Å)

Viral DNA Replication Inhibition

Click to download full resolution via product page

Fig 1. Noformicin DNA minor groove binding and viral inhibition pathway.
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Experimental Protocol: Isolation and Structural
Validation
To ensure scientific integrity, the isolation of Noformicin from raw fermentation broth must be

coupled with a self-validating purification system. The following protocol leverages the

molecule's high pKa (9.4) to isolate it from neutral and acidic impurities.

Step-by-Step Methodology
Phase 1: Extraction & Primary Capture

Fermentation: Culture Nocardia formica (NRRL 2470) in a submerged aerobic environment.

Harvest the culture filtrate after 96 hours.

Filtration: Pass the broth through a 0.22 µm membrane to remove mycelial mass. Causality:

Noformicin is an extracellular metabolite; the active compound remains in the aqueous

filtrate.

Cation-Exchange Chromatography: Adjust the filtrate to pH 7.0 and load it onto a weak

cation-exchange resin (e.g., Amberlite IRC-50 in H+ form).

Validation Check: Because Noformicin has a pKa of 9.4, it will carry a positive charge at

pH 7.0 and bind tightly to the resin, while neutral and acidic byproducts are washed out in

the effluent.

Phase 2: Elution & Crystallization 4. Elution: Elute the column using a gradient of 0.1 N to 0.5 N

Hydrochloric Acid (HCl). Collect fractions and monitor via UV absorbance (targeting the

conjugated pyrroline system). 5. Concentration: Lyophilize the active fractions to yield crude

Noformicin dihydrochloride. 6. Crystallization: Dissolve the crude powder in minimal hot

methanol and allow it to cool slowly to 4 °C. Collect the resulting crystals.

Phase 3: Structural Authentication 7. Melting Point Verification: Test the crystals. Pure (+)-

Noformicin dihydrochloride must decompose at exactly 263-264 °C 1. 8. Polarimetry: Measure

the optical rotation in methanol. A reading of [α]D25​+8.8∘ confirms the isolation of the

biologically active (+)-enantiomer 1.
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Culture Nocardia formica
(NRRL 2470)

Filtration & Solvent Extraction

Ion-Exchange Chromatography
(Targeting pKa 9.4)

Crystallization
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Fig 2. Isolation and structural validation workflow for Noformicin.
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Antiviral & Antimicrobial Profiling
Noformicin demonstrates a broad and potent spectrum of activity against both animal and

plant viruses. Its ability to inhibit viral replication without immediately destroying the viral

particle suggests a fungistatic/virostatic mechanism directly tied to its reversible DNA binding

capabilities 6.

Target Pathogen Experimental Model Observed Efficacy

Influenza A (PR8) Murine Model
Significantly extended survival

time 4.

Influenza B (Lee) Murine Model
Significantly extended survival

time 7.

Newcastle Disease Virus Chicken Embryo Potent viral inhibition 7.

Mumps Virus Chicken Embryo Potent viral inhibition 4.

Tobacco Mosaic Virus (TMV) Nicotiana rustica

Delayed and markedly

inhibited local-lesion

production and systemic

infection 6.

Future Perspectives in Drug Development
The synthetic feasibility of Noformicin, first demonstrated by Diana in 1973 8, opens the door

for analog generation. Because the natural stereoisomer is not the theoretical optimum for DNA

minor groove binding 5, researchers can synthesize enantiomeric derivatives or modify the 3-

amino-3-iminopropyl chain to enhance lipophilicity and cellular uptake without compromising

the precise 9.1 Å hydrogen-bond donor spacing required for target engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1207004?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207004?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

